Cas no 150479-67-7 (1,3-Benzenedicarboxamide, 2-amino-)

• Product Name: 1,3-Benzenedicarboxamide, 2-amino-
• CAS No: 150479-67-7
• MF: C₈H₉N₃O₂
• MW: 179.175961256027
• CID: 1321846
• PubChem ID: 10241384
• Update Time: 2025-04-20

1,3-Benzenedicarboxamide, 2-amino- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxamide, 2-amino-
• 2-aminobenzene-1,3-dicarboxamide
• 2-aMinoisophthalaMide
• 2-Amino Isophthalamide
• LEWLHZXCXRLJQE-UHFFFAOYSA-N
• 2-amino-3-carbamoylbenzamide
• DTXSID70437142
• 150479-67-7
• SCHEMBL40536

• Inchi： 1S/C8H9N3O2/c9-6-4(7(10)12)2-1-3-5(6)8(11)13/h1-3H,9H2,(H2,10,12)(H2,11,13)
• InChI Key： LEWLHZXCXRLJQE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C(N)=O)C=1N)N

Computed Properties

• Exact Mass: 179.06957
• Monoisotopic Mass: 179.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 112.2